Cas no 149917-88-4 ((R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl)

(R)-2-Diphenylphosphino-2'-hydroxy-1,1'-binaphthyl, commonly referred to as (R)-BINAP-OH, is a chiral bidentate ligand featuring a diphenylphosphino group and a hydroxyl group on a binaphthyl scaffold. Its rigid, axially chiral structure makes it highly effective in asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenations, cross-couplings, and C–C bond formations. The hydroxyl group enhances its coordinating versatility, allowing for fine-tuning of metal-ligand interactions. This ligand is valued for its high enantioselectivity, stability, and broad substrate compatibility, making it a preferred choice in pharmaceutical and fine chemical synthesis. Its well-defined stereochemistry ensures reproducible results in enantioselective transformations.

(R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl structure

149917-88-4 structure

Product Name:(R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl

CAS No:149917-88-4

MF:C₃₂H₂₃OP

MW:454.498189210892

MDL:MFCD01166485

CID:65170

PubChem ID:3736671

Update Time:2025-10-20

(R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

- (R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl
- (R)-2-diphenylphosphino,2'-hydroxyl-1,1'-binaphthyl
- (R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol
- (R)-(+)-DIPHENYLPHOSPHINO-2'-HYDROXY-1,1'-BINAPHTHYL
- (R)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl
- 1,2,3,4,5,6-Hexahydro-D-mandelic acid
- 2-diphenylphosphino-2'-hydroxy-1,1'-binaphthalene
- 2'-diphenylphosphino-2-hydroxy-1,1'-binaphthyl
- 2-hydroxy-2'-diphenylphosphino-1,1'-binaphthyl
- Cyclohexylglycolic acid
- CYCLOHEXYL-HYDROXY-ACETIC ACID
- D-HEXAHYDROMANDELIC ACID
- hexahydromandelic acid
- (1R)-2'-(Diphenylphosphino)[1,1'-binaphthalen]-2-ol
- (R)-(+)-Diphenylphosphino-1,1'-binaphth-2-ol
- (R)-2-diphenyphosphino,2'-hydroxyl-1,1'-b·Naphthyl
- (R)-(+)-2-DIPHENYLPHOSPHINO-2'-HYDROXY-1,1'-BINAPHTHYL
- (R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol, 96%
- (R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol
- DTXSID101245802
- 3-Fluoro-6-nitrobenzenesulfonicacid
- (S)-(-)-Diphenylphosphino-2'-hydroxy-1,1'-binaphthyl
- 2-Hydroxy-2'-(diphenylphosphino)-1,1'-binaphthalene
- CS-0085929
- FT-0769045
- A808978
- 2'-(diphenylphosphanyl)-[1,1'-binaphthalen]-2-ol
- 2'-(Diphenylphosphino)[1,1'-binaphthalen]-2-ol
- 1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-ol
- (S)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol
- 144868-15-5
- (S)-2'-(Diphenylphosphino)-[1,1'-inaphthalen]-2-l
- MFCD01166485
- (R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol, 95%
- AS-70264
- [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphino)-, (1R)-
- 199796-91-3
- Rac-2-diphenyphosphino,2'-methoxyl-1,1'-binaphthyl
- 2-diphenylphosphino-2'-hydroxy-l,l'-binaphthyl
- (1R)-2'-(Diphenylphosphino)-1,1'-binaphthalenyl-2-ol
- (S)-(-)-Diphenylphosphino-2/-hydroxy-1,1/-binaphthyl
- 149917-88-4
- (R)-2-Diphenylphosphino-2'-hydroxyl-1,1'-binaphthyl
- FT-0602543
- 2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol
- SCHEMBL4004222
- (R)-2-Diphenyphosphino-2/'-hydroxyl-1,1/'-binaphthyl
- LWZAKMZAVUALLD-UHFFFAOYSA-N
- E81059
- (R)-(+)-2-DIPHENYLPHOSPHINO-2-HYDROXY-1,1-BINAPHTHYL
- FT-0652751
- AKOS015889894
- FT-0659524
- (S)-2-Diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl
- (S)-2-Diphenylphosphino-2'-hydroxyl-1,1'-binaphthyl
- 2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl
- 2a(2)-(Diphenylphosphino)[1,1a(2)-binaphthalen]-2-ol
- (R)-2'-(DIPHENYLPHOSPHANYL)-[1,1'-BINAPHTHALEN]-2-OL
- 2-Diphenyphosphino-2\\'-hydroxyl-1,1\\'-binaphthyl
- (R)-2-Diphenyphosphino-2\\'-hydroxyl-1,1\\'-binaphthyl
- MDL： MFCD01166485
- Inchi： 1S/C32H23OP/c33-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)34(25-13-3-1-4-14-25)26-15-5-2-6-16-26/h1-22,33H
- InChI Key： LWZAKMZAVUALLD-UHFFFAOYSA-N
- SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

Exact Mass: 454.14900
Monoisotopic Mass: 454.149
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 34
Rotatable Bond Count: 4
Complexity: 619
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 8.4
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Color/Form: White powder
Boiling Point: 602.3°C at 760 mmHg
Flash Point: 318.1°C
PSA: 33.82000
LogP: 7.12380
Solubility: Not determined
Sensitiveness: Air Sensitive

(R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-37

(R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0621-50mg	(R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol	149917-88-4	98%,99%e.e.	50mg	¥1231.2	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0621-250mg	(R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol	149917-88-4	98%,99%e.e.	250mg	¥3800.7	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R906615-50mg	(R)-2-diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl	149917-88-4	98%	50mg	￥1,679.40	2022-06-14
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27032-50mg	(R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol, 96%	149917-88-4	96%	50mg	￥1947.00	2023-05-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27032-250mg	(R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol, 96%	149917-88-4	96%	250mg	￥6014.00	2023-05-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R60000-50mg	(R)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl	149917-88-4	98%,99%e.e.	50mg	¥1232.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R60000-250mg	(R)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl	149917-88-4	98%,99%e.e.	250mg	¥3801.0	2024-07-19
eNovation Chemicals LLC	D768342-50mg	[1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphino)-, (1R)-	149917-88-4	95%	50mg	$170	2023-09-02
eNovation Chemicals LLC	D768342-100mg	[1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphino)-, (1R)-	149917-88-4	95%	100mg	$275	2023-09-02
eNovation Chemicals LLC	D768342-250mg	[1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphino)-, (1R)-	149917-88-4	95%	250mg	$480	2023-09-02